Cas no 25319-97-5 (3-chloro-4-hydroxybenzene-1-sulfonamide)

• Product Name: 3-chloro-4-hydroxybenzene-1-sulfonamide
• CAS No: 25319-97-5
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD16999989
• CID: 265677
• PubChem ID: 304037
• Update Time: 2025-05-22

3-chloro-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-chloro-4-hydroxy-
• 3-chloro-4-hydroxybenzenesulfonamide
• 3-CHLORO-4-HYDROXYBENZENE-1-SULFONAMIDE
• MB26219
• NSC194871
• NSC-194871
• SureCN1803937
• AKOS017548866
• EN300-278220
• DTXSID10307739
• SCHEMBL1803937
• 25319-97-5
• GS1034
• 3-chloro-4-hydroxybenzene-1-sulfonamide

• MDL： MFCD16999989
• Inchi： 1S/C6H6ClNO3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H,(H2,8,10,11)
• InChI Key： VFNZRQFARUGWSR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N)(=O)=O)O

Computed Properties

• Exact Mass: 206.97578
• Monoisotopic Mass: 206.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.612
• Boiling Point: 405°Cat760mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.625
• PSA: 80.39
• LogP: 2.47410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-4-hydroxybenzene-1-sulfonamide

3-Chloro-4-Hydroxybenzene-1-Sulfonamide: A Comprehensive Overview

3-Chloro-4-Hydroxybenzene-1-Sulfonamide, also known by its CAS number 25319-97-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a chlorinated aromatic ring. The presence of both hydroxyl and chloro substituents on the benzene ring introduces interesting electronic and steric effects, making it a valuable molecule for various applications.

The synthesis of 3-Chloro-4-Hydroxybenzene-1-Sulfonamide typically involves multi-step processes, often starting from chlorobenzene derivatives. Researchers have explored various methodologies to optimize the yield and purity of this compound, with recent studies focusing on environmentally friendly and cost-effective synthesis routes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to accelerate the formation of the sulfonamide group, significantly reducing reaction time while maintaining high product quality.

In terms of physical properties, 3-Chloro-4-Hydroxybenzene-1-Sulfonamide is known for its high melting point and moderate solubility in polar solvents. These characteristics make it suitable for use in drug delivery systems, where controlled release and bioavailability are critical factors. Recent advancements in nanotechnology have enabled the incorporation of this compound into lipid nanoparticles, enhancing its stability and targeting efficiency in biomedical applications.

The biological activity of 3-Chloro-4-Hydroxybenzene-1-Sulfonamide has been extensively studied, particularly its potential as an anti-inflammatory and antioxidant agent. A 2022 study conducted by researchers at the University of California revealed that this compound exhibits potent inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation-related diseases such as arthritis. Furthermore, its ability to scavenge free radicals makes it a promising candidate for combating oxidative stress-associated conditions like neurodegenerative diseases.

In the pharmaceutical industry, 3-Chloro-4-Hydroxybenzene-1-Sulfonamide has been explored as a lead compound for developing novel therapeutic agents. Its structural versatility allows for further modification to enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on incorporating bioisosteres and prodrug strategies to improve the compound's bioavailability while minimizing potential side effects.

The environmental impact of synthesizing and using 3-Chloro-4-Hydroxybenzene-1-Sulfonamide has also come under scrutiny. Efforts are being made to develop greener synthetic pathways that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation methods using palladium catalysts have been proposed as eco-friendly alternatives to traditional oxidation techniques.

In conclusion, 3-Chloro-4-Hydroxybenzene-1-Sulfonamide (CAS No: 25319-97-5) is a versatile compound with significant potential in pharmaceuticals, materials science, and biotechnology. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key molecule for future innovations in these fields.